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Compound of Interest

Compound Name: PROTAC SGK3 degrader-1

Cat. No.: B2619681

For Immediate Implementation by Laboratory Personnel

This guide provides essential safety and logistical information for researchers, scientists, and
drug development professionals handling PROTAC SGK3 degrader-1. Adherence to these
procedures is critical for ensuring personal safety and maintaining a secure laboratory
environment.

Hazard Identification and Personal Protective
Equipment (PPE)

PROTAC SGK3 degrader-1 is classified as a potent compound with specific health and
environmental hazards. The Safety Data Sheet (SDS) indicates that it is harmful if swallowed
and very toxic to aquatic life with long-lasting effects.[1] Therefore, stringent adherence to PPE
protocols is mandatory.

Recommended Personal Protective Equipment

Standard laboratory PPE is the minimum requirement when handling this compound. However,
due to its potent nature as a powder, enhanced respiratory and hand protection is crucial.
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PPE Category Specification Rationale

. ) Protects against splashes and
Eye Protection Chemical splash goggles ]
airborne powder.

Provides a barrier against skin

) o contact. The outer glove
) Double-gloving with nitrile
Hand Protection should be removed and
gloves _ _ _
disposed of immediately after

handling.

Protects skin and personal

Body Protection A fully fastened laboratory coat ) o
clothing from contamination.
Essential when handling the
) ) A NIOSH-approved N95 or powder outside of a certified
Respiratory Protection ) ) )
higher-rated respirator chemical fume hood to prevent
inhalation.

Protects feet from spills and
Footwear Closed-toe shoes ] )
falling objects.

Note: Always consult your institution's Environmental Health and Safety (EHS) department for
specific PPE requirements.

Safe Handling and Operational Plan

A systematic approach to handling PROTAC SGK3 degrader-1, from receipt to disposal,
minimizes the risk of exposure and contamination.

Receiving and Unpacking

¢ Inspect the package for any signs of damage or leakage upon arrival.
o Wear appropriate PPE (lab coat, gloves, and safety glasses) during unpacking.
o Unpack the compound in a designated area, preferably within a chemical fume hood.

 Verify that the container is sealed and properly labeled.
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Weighing and Aliquoting

The fine powder form of this compound necessitates careful handling to avoid aerosolization.
All weighing and aliquoting procedures must be performed in a certified chemical fume hood or
a ventilated balance enclosure.

Step-by-Step Weighing Protocol:

Preparation: Don all required PPE, including a respirator if not in a fume hood.
Decontaminate the weighing area and the balance before and after use.

Tare the Vessel: Place a clean, sealable container (e.g., a vial with a screw cap) on the
balance and tare it.

Transfer the Powder: Inside the fume hood, carefully transfer the desired amount of
PROTAC SGK3 degrader-1 to the tared container using a dedicated spatula. Avoid any
sudden movements that could generate dust.

Seal and Re-weigh: Securely close the container and re-weigh it to determine the exact
amount of compound transferred.

Clean-up: Immediately after weighing, decontaminate the spatula and the weighing area.
Dispose of any contaminated materials as hazardous waste.

Dissolving the Compound

¢ All dissolution procedures should be performed within a chemical fume hood.
e Add the solvent to the sealed container containing the pre-weighed compound.

o Gently agitate the container to dissolve the compound. Sonication may be used if necessary.

Storage

Proper storage is crucial to maintain the stability and integrity of the compound.
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Form Storage Temperature Additional Notes

Keep in a tightly sealed, light-

Powder -20°C ) )

resistant container.

Aliguot into single-use volumes
In Solvent -80°C to avoid repeated freeze-thaw

cycles.

Disposal Plan

PROTAC SGK3 degrader-1 is classified as very toxic to aquatic life, necessitating stringent
disposal protocols.[1] All waste generated from handling this compound must be treated as
hazardous waste.

o Solid Waste: All contaminated solid materials, including gloves, disposable lab coats,
weighing paper, and pipette tips, must be collected in a designated, sealed hazardous waste
container.

» Liquid Waste: Unused solutions and the first rinse of any glassware that contained the
compound should be collected in a clearly labeled, sealed hazardous waste container. Do
not dispose of down the drain.

o Empty Containers: The original container, once empty, should be triple-rinsed with a suitable
solvent. The rinsate must be collected as hazardous waste. After triple-rinsing, the container
can be disposed of according to your institution's guidelines for decontaminated glassware or
plastic.

Consult your institution's EHS department for specific hazardous waste disposal procedures
and regulations.

Emergency Procedures

In the event of an exposure or spill, immediate action is critical.
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Incident

Procedure

Skin Contact

Immediately wash the affected area with soap
and copious amounts of water for at least 15
minutes. Remove contaminated clothing. Seek

medical attention.

Eye Contact

Immediately flush eyes with a gentle stream of
water for at least 15 minutes, holding the eyelids

open. Seek immediate medical attention.

Inhalation

Move to fresh air immediately. If breathing is
difficult, administer oxygen. Seek medical

attention.

Ingestion

Do NOT induce vomiting. Rinse mouth with

water. Seek immediate medical attention.

Spill

Evacuate the immediate area. If the spill is large
or you are not trained to handle it, contact your
institution's EHS department immediately. For
small spills, wear appropriate PPE, cover the
spill with an absorbent material, and carefully
clean the area. Collect all cleanup materials in a

sealed hazardous waste container.

Experimental Workflow Visualization

The following diagram illustrates the standard workflow for safely handling PROTAC SGK3

degrader-1 in a laboratory setting.
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Safe Handling Workflow for PROTAC SGK3 Degrader-1
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Caption: A flowchart outlining the key steps for the safe handling of PROTAC SGK3 degrader-
1, from preparation to disposal.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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